Cas no 1806027-84-8 (4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1806027-84-8
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4925973
• Update Time: 2025-05-20

4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO/c8-3-1-4(6(9)13)12-5(2-3)7(10)11/h1-2,7H
• InChI Key： ALWFJJRYYRYSRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)N=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride

Introduction to 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806027-84-8) and Its Applications in Modern Chemical Biology

4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride, identified by the CAS number 1806027-84-8, is a highly versatile intermediate in the field of chemical biology and pharmaceutical synthesis. This compound, characterized by its reactive chlorocarbonyl group and unique pyridine scaffold, has garnered significant attention due to its utility in constructing complex molecular architectures. The presence of both a chloro substituent and a difluoromethyl group imparts distinct electronic and steric properties, making it a valuable building block for the development of novel bioactive molecules.

The chlorocarbonyl chloride moiety in this compound is particularly noteworthy, as it serves as an excellent electrophile in various synthetic transformations. This reactivity is leveraged in the formation of amides, esters, and other functionalized derivatives, which are pivotal in drug discovery and material science. The pyridine-6-carbonyl chloride core provides a stable heterocyclic framework that can be further modified to introduce additional pharmacophores or linkages, enhancing the compound's adaptability for diverse applications.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in streamlining the development of targeted therapeutics. For instance, researchers have utilized 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride to construct novel inhibitors of enzyme targets implicated in metabolic disorders. The difluoromethyl group, known for its metabolic stability and ability to modulate binding affinity, has been strategically incorporated into drug candidates to improve their pharmacokinetic profiles.

In the realm of medicinal chemistry, the reactivity of the chlorocarbonyl chloride group allows for rapid derivatization of biological precursors. This has enabled the synthesis of libraries of compounds for high-throughput screening, accelerating the identification of lead molecules with desired biological activity. The structural features of this compound also make it a candidate for exploring structure-activity relationships (SARs), providing insights into optimizing drug efficacy and selectivity.

The application of computational chemistry has further enhanced the utility of 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride by predicting its behavior in various reaction conditions. Molecular modeling studies have demonstrated its potential as a scaffold for designing molecules with improved solubility and binding interactions with biological targets. These computational insights have guided experimental efforts, leading to more efficient synthetic routes and higher yields.

Moreover, the compound's role in material science has not been overlooked. Its ability to undergo selective functionalization has been exploited in the development of advanced polymers and coatings with tailored properties. The incorporation of the difluoromethyl group into these materials enhances their thermal stability and resistance to degradation, making them suitable for high-performance applications.

As research continues to evolve, the demand for sophisticated intermediates like 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride is expected to grow. Ongoing studies are exploring its use in green chemistry initiatives, where catalytic methods are being developed to minimize waste and improve sustainability. These efforts align with global trends toward environmentally responsible chemical synthesis.

The compound's versatility also extends to its role in agrochemical research. Derivatives derived from 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride have shown promise as intermediates for developing novel pesticides with enhanced efficacy and reduced environmental impact. This underscores the broad applicability of this chemical entity across multiple sectors.

In conclusion, 4-Chloro-2-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806027-84-8) represents a cornerstone in modern chemical biology and pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex molecules with significant biological activity. As research progresses, this compound will continue to play a pivotal role in advancing drug discovery, material science, and sustainable chemistry.